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Compound of Interest

Compound Name: 3-Nitrophenol

Cat. No.: B1666305

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 3-
Nitrophenol, a crucial intermediate in the synthesis of various dyes, pharmaceuticals, and
other organic compounds. Due to its hazardous nature, strict adherence to safety protocols is
paramount to ensure the well-being of laboratory personnel and the integrity of research.

Physicochemical and Toxicological Properties

A thorough understanding of the intrinsic properties of 3-Nitrophenol is the foundation of a
robust safety plan. Key data are summarized below.

Table 1: Physicochemical Properties of 3-Nitrophenol
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Property Value Reference

Chemical Formula CeHsNOs3 [1112]

Molecular Weight 139.11 g/mol [1][2]

Appearance CoIorIe.ss to p.ale yellow (2]
crystalline solid

Odor Phenolic [1]

Melting Point 96 -98 °C

Boiling Point 194 °C at 93 hPa

Solubility in Water 13.5g/Lat 25 °C [1]

Vapor Pressure

0.75 mmHg at 20 °C

[1]

Autoignition Temperature

400 °C

[3]

Table 2: Toxicological Data for 3-Nitrophenol
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Endpoint Value Species Route Reference
Acute Oral
o 328 mg/kg Rat Oral [4]
Toxicity (LD50)
Acute Dermal Mammal
o 528 mg/kg - Dermal [4]
Toxicity (LD50) (unspecified)
Skin Category 2
Corrosion/Irritatio ~ (Causes skin - - [31[4]
n irritation)
Category 1
Serious Eye g ]
(Causes serious - - [31[4]

Damage/Irritation
eye damage)

Oryzias latipes

Aquatic Toxicity LC50: 1.3 mg/L )
(Japanese rice -
(Acute) (48h) ,
fish)
Aquatic Toxicity EC50: 10 - 35 Daphnia magna
(Acute) mg/L (24h) (Water flea)

Hazard Identification and GHS Classification

3-Nitrophenol is classified as a hazardous substance. The Globally Harmonized System
(GHS) classification is as follows:

o Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[4]
o Skin Irritation (Category 2), H315: Causes skin irritation.[4]

o Serious Eye Damage (Category 1), H318: Causes serious eye damage.[4]

Experimental Protocols for Safety Assessment

The toxicological data presented are typically derived from standardized experimental
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD).
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Acute Oral Toxicity (LD50) Determination (Based on
OECD Guideline 423)

The oral LD50 value of 328 mg/kg in rats was likely determined following a protocol similar to
the OECD Guideline 423 (Acute Toxic Class Method).[5] This method is a stepwise procedure
using a small number of animals to classify a substance's toxicity.

Methodology:

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.[5]

Housing and Fasting: Animals are caged individually and fasted overnight prior to dosing.
Water is provided ad libitum.

Dose Administration: 3-Nitrophenol, dissolved or suspended in a suitable vehicle (e.qg.,
water or corn oil), is administered by oral gavage. The procedure uses a stepwise approach
with fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).[5]

Stepwise Procedure:
o A starting dose is selected based on available information.
o A group of three animals is dosed at this level.

o The outcome (mortality or survival) determines the next step. If mortality occurs, the next
dose level is lower. If no mortality occurs, a higher dose is used.[5]

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.
Observations include changes in skin, fur, eyes, and behavior. Body weight is recorded
weekly.

Endpoint: The LD50 is not calculated as a precise value but is assigned to a toxicity class
based on the observed mortality at specific dose levels.

Health Hazards and Toxicological Mechanisms
Primary Routes of Exposure
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 Ingestion: Harmful if swallowed, leading to systemic toxicity.[4]

o Skin Contact: Causes skin irritation and can be absorbed through the skin, contributing to
systemic effects.[4]

o Eye Contact: Poses a risk of serious eye damage.[4]

 Inhalation: Inhalation of dust can cause respiratory tract irritation.[3]

Mechanism of Toxicity: Methemoglobinemia

A primary systemic toxic effect of nitroaromatic compounds like 3-Nitrophenol is
methemoglobinemia.[4][6] This condition reduces the oxygen-carrying capacity of the blood,
leading to cyanosis (a bluish discoloration of the skin) and, in severe cases, life-threatening
hypoxia.[6][7]

The diagram below illustrates the mechanism of methemoglobin formation and the body's
natural defense pathways.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://sds.aquaphoenixsci.com/SDS/3-Nitrophenol%20(NP2503)_GHS-United%20States_en_2024-03-02.pdf
https://sds.aquaphoenixsci.com/SDS/3-Nitrophenol%20(NP2503)_GHS-United%20States_en_2024-03-02.pdf
https://sds.aquaphoenixsci.com/SDS/3-Nitrophenol%20(NP2503)_GHS-United%20States_en_2024-03-02.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/3-nitrophenol.pdf
https://www.benchchem.com/product/b1666305?utm_src=pdf-body
https://sds.aquaphoenixsci.com/SDS/3-Nitrophenol%20(NP2503)_GHS-United%20States_en_2024-03-02.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3027741/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3027741/
https://emcrit.org/ibcc/methemoglobinemia/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

In Red Blood Cell

Reduction

Hemoglobin (Fe?*)

Exposure & Metabolism (Oxygen-carrying) Oxidation

Methemoglobin (Fe3*)
(Cannot carry oxygen)

Metabolic
f Activation Oxidizing Metabolites
SEiEie] (e.g., nitrosobenzene derivatives) || Induces
4 Il
/

Endogenous Reduction Pathways | -~ ,

- /

NADH-Cytochrome b5 Reductase
(Primary Pathway)

NADPH-Methemoglobin Reductase
(Secondary Pathway)

Click to download full resolution via product page
Caption: Mechanism of 3-Nitrophenol induced methemoglobinemia.

Handling and Storage Procedures

Safe handling and storage are critical to minimize exposure risk. The following workflow
outlines the key steps for handling 3-Nitrophenol powder in a research setting.
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Caption: Standard workflow for handling solid 3-Nitrophenol.
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Engineering Controls

o Ventilation: Always handle 3-Nitrophenol in a properly functioning chemical fume hood to

minimize inhalation of dust.[8][9]

o Eyewash and Safety Shower: Ensure that an ANSI-approved eyewash station and safety

shower are readily accessible within a 10-second travel time.[9][10]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory.

Table 3: Recommended Personal Protective Equipment (PPE)

Body Part

Equipment

Specification

Eyes/Face

Safety Goggles or Face Shield

Must be worn to protect
against splashes.[9][11]

Hands

Chemical-Resistant Gloves

Double-gloving with nitrile
gloves is recommended for
incidental contact. For direct
handling or risk of splash, use
heavy-duty gloves (e.g., butyl
rubber or neoprene).[11]

Body

Laboratory Coat

A fully buttoned lab coat is
required. An apron may be
necessary if there is a high risk
of splashing.[11]

Feet

Closed-toe Shoes

Must be worn in the laboratory

at all times.[11]

Respiratory

Respirator (if needed)

Use a NIOSH/MSHA-approved
respirator if engineering
controls are insufficient or

during spill cleanup.[3]
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Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][9]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases, and
strong reducing agents.[3]

o Store away from heat, sparks, and open flames.[9]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

First-Aid Measures

The following diagram outlines the logical steps for first aid after exposure.

L4 b
Inhalation Skin Contact Eye Contact Ingestion
1]
o~ /4 —
. . . Rinse cautiously with water for several minutes. Rinse mouth.
Move to fresh air. Remove contaminated clothing. . - . -
. . . . A A Remove contact lenses if possible. Do NOT induce vomiting.
Seek immediate medical attention. Flush skin with water for 15 min. . . N N . . . .
Seek immediate medical attention. Seek immediate medical attention.

Click to download full resolution via product page

Caption: First-aid response to 3-Nitrophenol exposure.

Firefighting Measures

o Extinguishing Media: Use water spray, carbon dioxide (COZ2), dry chemical powder, or
alcohol-resistant foam.[3]
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e Hazards: Combustible solid. Dust may form an explosive mixture with air.[3] Upon
combustion, it may produce toxic fumes, including nitrogen oxides (NOx) and carbon
monoxide (CO).[4]

» Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[3]

Accidental Release Measures

o Evacuate: Immediately evacuate the area.

o Ventilate: Ensure adequate ventilation.

» Control Ignition Sources: Remove all sources of ignition.

o Containment: Prevent dust from spreading. Moisten the spilled solid with water to minimize
dust generation.

» Cleanup: Wearing appropriate PPE, carefully sweep or scoop up the material and place it
into a labeled, sealed container for hazardous waste disposal.

» Decontamination: Clean the spill area thoroughly.

Waste Disposal

Dispose of 3-Nitrophenol waste as hazardous chemical waste in accordance with all local,
state, and federal regulations. Do not dispose of it down the drain.[9] Contaminated labware
and PPE must also be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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